3-chloro-4-[(2-nitrobenzyl)oxy]benzaldehyde

• IUPAC Name: 3-chloro-4-[(2-nitrophenyl)methoxy]benzaldehyde
• InChI: InChI=1S/C14H10ClNO4/c15-12-7-10(8-17)5-6-14(12)20-9-11-3-1-2-4-13(11)16(18)19/h1-8H,9H2
• InChI Key: ZRLDZOGSTRUNJD-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)COC2=C(C=C(C=C2)C=O)Cl)[N+](=O)[O-]
• Molecular Formula: C14H10ClNO4
• Molecular Weight: 291.68 g/mol

Description

3-chloro-4-[(2-nitrobenzyl)oxy]benzaldehyde, also known as NBCHO, is a synthetic organic compound that has been widely used in scientific research. It is a yellow crystalline powder that is soluble in organic solvents such as chloroform and methanol. NBCHO has been found to exhibit a wide range of biochemical and physiological effects, making it a valuable tool for studying various biological processes.

Mechanism of Action

The mechanism of action of 3-chloro-4-[(2-nitrobenzyl)oxy]benzaldehyde involves the formation of a covalent bond between the compound and the active site of the enzyme. This covalent bond prevents the enzyme from functioning properly, leading to inhibition of its activity. The exact mechanism of inhibition may vary depending on the specific enzyme being targeted.
Biochemical and Physiological Effects:
3-chloro-4-[(2-nitrobenzyl)oxy]benzaldehyde has been found to exhibit a wide range of biochemical and physiological effects. It has been shown to induce apoptosis in cancer cells, inhibit the growth of bacteria and fungi, and reduce inflammation in animal models. Additionally, 3-chloro-4-[(2-nitrobenzyl)oxy]benzaldehyde has been found to exhibit antioxidant activity, which may have potential therapeutic applications.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 3-chloro-4-[(2-nitrobenzyl)oxy]benzaldehyde in lab experiments is its potent inhibitory activity against a variety of enzymes. This makes it a valuable tool for studying enzyme function and inhibition. However, 3-chloro-4-[(2-nitrobenzyl)oxy]benzaldehyde can be toxic to cells at high concentrations, which may limit its use in certain experiments. Additionally, the synthesis of 3-chloro-4-[(2-nitrobenzyl)oxy]benzaldehyde can be challenging and time-consuming, which may limit its availability for some researchers.

Future Directions

There are several potential future directions for research involving 3-chloro-4-[(2-nitrobenzyl)oxy]benzaldehyde. One area of interest is the development of new drugs targeting acetylcholinesterase and butyrylcholinesterase for the treatment of Alzheimer's disease and other neurological disorders. Additionally, 3-chloro-4-[(2-nitrobenzyl)oxy]benzaldehyde may have potential applications in the development of new antibiotics and antifungal agents. Further research is needed to fully explore the potential of 3-chloro-4-[(2-nitrobenzyl)oxy]benzaldehyde in these areas.

Synthesis Methods

3-chloro-4-[(2-nitrobenzyl)oxy]benzaldehyde can be synthesized through a multi-step process involving several chemical reactions. The first step involves the conversion of 2-nitrobenzyl alcohol to 2-nitrobenzyl chloride using thionyl chloride. The resulting compound is then reacted with 3-chloro-4-hydroxybenzaldehyde in the presence of a base such as potassium carbonate to yield 3-chloro-4-[(2-nitrobenzyl)oxy]benzaldehyde.

Scientific Research Applications

3-chloro-4-[(2-nitrobenzyl)oxy]benzaldehyde has been used in various scientific research applications, including drug discovery, enzyme inhibition studies, and fluorescent labeling of proteins. It has been found to exhibit potent inhibitory activity against a variety of enzymes, including acetylcholinesterase, butyrylcholinesterase, and monoamine oxidase. This makes it a promising candidate for the development of new drugs targeting these enzymes.